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Compound of Interest

Compound Name: 3-Dodecanone

Cat. No.: B073483

Essential guidance for the safe and compliant disposal of 3-dodecanone, ensuring the
protection of personnel and the environment. This document provides immediate safety and
logistical information, outlining operational and disposal plans for researchers, scientists, and

drug development professionals.

Key Safety and Disposal Information

While 3-dodecanone is not classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it is a combustible
liquid and requires proper handling and disposal to minimize environmental impact.[1] For
transportation purposes, it is classified as "KETONES, LIQUID, N.O.S." (Not Otherwise
Specified), indicating it is a regulated material for shipping.

The following table summarizes key quantitative data for 3-dodecanone to inform safe
handling and disposal procedures.
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Property Value Source
Molecular Formula C12H240 [2][3]
Physical State Liquid at room temperature [2]
Appearance Colorless to pale yellow liquid [2][4]

e 13.99 mg/L @ 25 °C
Solubility in Water . [1]
(estimated)

_ 76.60 °C (170.00 °F)
Flash Point . [1]
(estimated)

UN Number 1224 (516171

Proper Shipping Name Ketones, liquid, n.o.s. [5161[8]

Step-by-Step Disposal Protocol

The proper disposal of 3-dodecanone should adhere to all local, state, and federal regulations.
The following is a general procedural guide for laboratory settings.

1. Personal Protective Equipment (PPE): Before handling 3-dodecanone, ensure appropriate
PPE is worn, including:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat

2. Waste Collection:

e Do not dispose of 3-dodecanone down the drain.[9] Due to its low water solubility and
potential environmental impact, this is not a suitable disposal method.

e Collect all waste 3-dodecanone, including any contaminated materials (e.g., pipette tips,
absorbent pads), in a designated and clearly labeled waste container.
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The container should be made of a material compatible with ketones (e.g., high-density
polyethylene or glass).

The container must be securely sealed to prevent leaks and the release of vapors.

. Labeling:

Clearly label the waste container with the words "Hazardous Waste" (or as required by your
institution's policy), the full chemical name "3-Dodecanone,” and the approximate volume.

. Storage:

Store the sealed waste container in a designated satellite accumulation area or a central
hazardous waste storage facility.

Ensure the storage area is well-ventilated and away from sources of ignition, as 3-
dodecanone is a combustible liquid.

. Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal of the waste.

Provide them with the necessary information about the waste, including the chemical name
and quantity.

. Empty Container Disposal:

Empty containers that previously held 3-dodecanone should be triple-rinsed with a suitable
solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste and add it to your designated 3-dodecanone waste
container.

After triple-rinsing, the container can typically be disposed of as regular laboratory glass or
plastic waste, provided the label has been defaced or removed. Always confirm this with your
institutional guidelines.[9]
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Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-dodecanone.
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3-Dodecanone Disposal Workflow
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Caption: Decision and workflow diagram for the safe disposal of 3-dodecanone.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
compliant disposal of 3-dodecanone, contributing to a secure and environmentally responsible
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 3-Dodecanone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073483#3-dodecanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b073483?utm_src=pdf-body
https://www.benchchem.com/product/b073483?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1430971.html
https://www.solubilityofthings.com/dodecan-3-one
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1534276&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecan-3-one
https://www.spectrumchemical.com/media/sds/H2201_AGHS.pdf
https://www.hazmattool.com/info.php?a=Ketones%2C+liquid%2C+n.o.s.&b=UN1224&c=3
https://www.hazmattool.com/info.php?language=en&a=Ketones%2C+liquid%2C+n.o.s.&b=UN1224&c=3
http://www.chemsafetypro.com/Topics/TDG/Propper_Shipping_Name.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b073483#3-dodecanone-proper-disposal-procedures
https://www.benchchem.com/product/b073483#3-dodecanone-proper-disposal-procedures
https://www.benchchem.com/product/b073483#3-dodecanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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